2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile

• IUPAC Name: 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H21N3O/c1-11-8-12(10-19-2)14(9-16)15(17-11)18-13-6-4-3-5-7-13/h8,13H,3-7,10H2,1-2H3,(H,17,18)
• InChI Key: QJWCTDCYFSLQAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)NC2CCCCC2)C#N)COC
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile, also known as CMN-86, is a compound that has been studied for its potential use in scientific research. This compound is a member of the nicotinonitrile family and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. The compound has been found to have an effect on the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase. It is also believed to have an effect on the release of neurotransmitters in the brain.
Biochemical and Physiological Effects:
2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile has been found to have a variety of biochemical and physiological effects. The compound has been found to have an effect on the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase. It is also believed to have an effect on the release of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile in lab experiments is that it has been extensively studied and its synthesis method is well-established. This makes it easier to obtain the compound and to ensure its purity.
One limitation of using 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target the compound's effects.

Future Directions

There are several future directions for the study of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile. One area of research that has shown promise is the study of the compound's effect on the central nervous system. Further research is needed to fully understand the compound's mechanism of action and to determine its potential use in the treatment of neurodegenerative diseases.
Another area of research that has been explored is the potential use of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile in cancer treatment. Further research is needed to determine the compound's efficacy in treating different types of cancer and to develop new cancer therapies based on the compound.
In addition, there is a need for further research into the safety and toxicity of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile. This will be important in determining the compound's potential use in human clinical trials.

Synthesis Methods

The synthesis of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile involves the reaction of 2-chloro-4-methoxymethyl-6-methylnicotinonitrile with cyclohexylamine. This reaction results in the formation of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile, which is a white crystalline powder. The synthesis of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile has been studied extensively, and various methods have been developed to optimize the yield and purity of the compound.

Scientific Research Applications

2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile has been studied for its potential use in scientific research. One area of research that has shown promise is the study of the compound's effect on the central nervous system. 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile has been found to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Another area of research that has been explored is the potential use of 2-(cyclohexylamino)-4-(methoxymethyl)-6-methylnicotinonitrile in cancer treatment. The compound has been found to have anti-tumor activity and may be useful in the development of new cancer therapies.